N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide

• IUPAC Name: N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C19H21Cl2N3O2/c1-23(14-7-8-14)10-11-24(2)19(25)13-6-9-17(22-12-13)26-16-5-3-4-15(20)18(16)21/h3-6,9,12,14H,7-8,10-11H2,1-2H3
• InChI Key: OZNUHIWHHABUJL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN(C)C(=O)C1=CN=C(C=C1)OC2=C(C(=CC=C2)Cl)Cl)C3CC3
• Molecular Formula: C19H21Cl2N3O2
• Molecular Weight: 394.3 g/mol

Description

N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide is a complex organic compound with a unique structure that includes a cyclopropyl group, a dichlorophenoxy group, and a pyridine carboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the cyclopropyl(methyl)amino group: This can be achieved through the reaction of cyclopropylamine with methyl iodide under basic conditions.

Attachment of the dichlorophenoxy group: This step involves the nucleophilic substitution reaction of 2,3-dichlorophenol with a suitable leaving group on the pyridine ring.

Formation of the pyridine carboxamide: This is typically done through the reaction of the substituted pyridine with an appropriate carboxylic acid derivative, such as an acid chloride or anhydride.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to improve yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the dichlorophenoxy group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with different functional groups replacing the dichlorophenoxy group.

Scientific Research Applications

N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent due to its unique structure and potential biological activity.

Industry: Used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide: shares similarities with other compounds that have cyclopropyl, dichlorophenoxy, and pyridine carboxamide groups.

Dimethyl 2,6-pyridinedicarboxylate: Another compound with a pyridine carboxamide structure.

Uniqueness

• The unique combination of the cyclopropyl(methyl)amino group, dichlorophenoxy group, and pyridine carboxamide moiety gives N-[2-[cyclopropyl(methyl)amino]ethyl]-6-(2,3-dichlorophenoxy)-N-methylpyridine-3-carboxamide distinct chemical and biological properties that are not found in other similar compounds.